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Compound of Interest

Compound Name: 2-Amino-1,2-diphenylethanol

Cat. No.: B1215729

This guide provides an in-depth analysis of the crystal structure of racemic cis-2-Amino-1,2-
diphenylethanol, targeting researchers, scientists, and professionals in drug development.
The document outlines the key crystallographic data, experimental protocols for crystal
formation, and a visual representation of the crystallization workflow.

Crystallographic Data

The crystal structure of racemic cis-2-Amino-1,2-diphenylethanol (ADE) has been determined
by X-ray crystallography. The compound crystallizes in the monoclinic space group P 1 21/a 1.
[1] A summary of the key crystallographic data is presented in the table below.
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Parameter Value
Chemical Formula C14H1sNO
Molecular Weight 213.27 g/mol
Crystal System Monoclinic
Space Group Pl2l/al
a 16.7752 A
b 5.7573 A
c 12.2887 A
a 90°

B 105.680°
y 90°

z 4

Residual Factor (R) 0.0422
CCDC Reference 1438134

Table 1: Crystallographic data for racemic cis-2-Amino-1,2-diphenylethanol.[1][2]

In the crystal, the enantiomers ((1S,2R) and (1R,2S)) aggregate with each other and are linked
by O—H---N hydrogen bonds.[2] This interaction leads to the formation of chiral 21-helical
columnar structures that extend along the b-axis.[2] The hydroxy and amino groups adopt a
bent, tweezer-like conformation relative to the phenyl groups.[2]

Experimental Protocols
Synthesis and Crystallization

The cis-enantiomers of 2-amino-1,2-diphenylethanol were procured from a commercial
supplier. To obtain the racemic compound, equivalent weights of the (1S,2R) and (1R,2S)
enantiomers were mixed.[2]
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Single crystals suitable for X-ray diffraction were grown using the vapor-phase diffusion
method. An aqueous ethanol solution of the racemic compound was prepared. Colorless, plate-
like crystals were obtained at a constant temperature of 297 K through the slow evaporation of
the solvent.[2]

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the crystallization of racemic cis-2-Amino-
1,2-diphenylethanol.

Crystallization

Sample Preparation

Purchase cis-enantiomers Mix equivalent weights Dissolve racemic mixture Obtain plate-like
of 2-Amino-1,2-diphenylethanol of enantiomers in aqueous ethanol 2 colorless crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215729#crystal-structure-of-2-amino-1-2-
diphenylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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